Cas no 879562-26-2 (Olmesartan medoxomil impurity C)

• Product Name: Olmesartan medoxomil impurity C
• CAS No: 879562-26-2
• MF: C₂₉H₂₈N₆O₅
• MW: 540.569826126099
• MDL: MFCD16660960
• CID: 833956
• PubChem ID: 44193132
• Update Time: 2025-05-22

Olmesartan medoxomil impurity C Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazole-5-carboxylate
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl] -4-yl)methyl)-4-(prop-1-en-2-yl)-2-pro...
• Dehydro Olmesartan Medoxomil
• Olmesartan Medoxomil Dehydro
• Olmesartan medoxomil impurity I
• olmesartan medoxomil dehydrate
• UNII-227N84S103
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazole-5-carboxylate
• Olmesartan medoxomil impurity C
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(1-methylethenyl)-2-propyl-1-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylate (ACI)
• 1H-Imidazole-5-carboxylic acid, 4-(1-methylethenyl)-2-propyl-1-[[2′-(1H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester (9CI)
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2′-(2H-tetrazol-5-yl)-[1,1′-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazole-5-carboxylate
• J-501597
• Olmesartan medoxomil impurity, olefinic impurity- [USP]
• 1ST14188
• 1H-Imidazole-5-carboxylic acid, 4-(1-methylethenyl)-2-propyl-1-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
• Olmesartan medoxomil specified impurity C [EP]
• F19240
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 5-prop-1-en-2-yl-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylate
• 4-(1-Methylethenyl)-2-propyl-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-Imidazole-5-carboxylic acid(5-methyl-2-oxo-1,3-dioxol-4-yl)methylester
• MFCD16660960
• HY-131264
• Olmesartan EP Impurity C/ Olmesartan Medoxomil Olefinic Impurity USP (Dehydro Olmesartan Medoxomil/ Anhydro Olmesartan Medoxomil)
• DTXSID80236724
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(1-Methylethenyl)-2-propyl-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-1H-imidazole-5-carboxylate
• AKOS040754980
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(1-methylethenyl)-2-propyl-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-imidazole-5-carboxylate
• (5-methyl-2-oxo-1,3-dioxolen-4-yl)methyl 4-isopropenyl-2-propyl-1-[[2'-[1H-tetrazol-5-yl]biphenyl-4-yl]methyl]imidazole-5-carboxylate
• OLMESARTAN MEDOXOMIL IMPURITY C [EP IMPURITY]
• 879562-26-2
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-[[2 inverted exclamation mark -(5-Tetrazolyl)-4-biphenylyl]methyl]-4-(1-propen-2-yl)-2-propylimidazole-5-carboxylate
• DES(1-hydroxy-1-methylethyl)-(1-methylethenyl)-olmesartan medoxomil
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 1-((2'-(2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-4-(prop-1-en-2-yl)-2-propyl-1H-imidazo le-5-carboxylate
• OLMESARTAN MEDOXOMIL IMPURITY, OLEFINIC IMPURITY- [USP IMPURITY]
• PSFJJUXSEHXDFN-UHFFFAOYSA-N
• CS-0131952
• 227N84S103
• Olmesartan MedoxomilEP Impurity C
• Q27253622
• SCHEMBL102109
• SY288726

• MDL： MFCD16660960
• Inchi： 1S/C29H28N6O5/c1-5-8-24-30-25(17(2)3)26(28(36)38-16-23-18(4)39-29(37)40-23)35(24)15-19-11-13-20(14-12-19)21-9-6-7-10-22(21)27-31-33-34-32-27/h6-7,9-14H,2,5,8,15-16H2,1,3-4H3,(H,31,32,33,34)
• InChI Key： PSFJJUXSEHXDFN-UHFFFAOYSA-N
• SMILES： O=C1OC(COC(C2N(CC3C=CC(C4C(C5NN=NN=5)=CC=CC=4)=CC=3)C(CCC)=NC=2C(C)=C)=O)=C(C)O1

Computed Properties

• Exact Mass: 540.21200
• Monoisotopic Mass: 540.21211801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 967
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 141.93000
• LogP: 4.97570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Olmesartan medoxomil impurity C

Olmesartan Medoxomil Impurity C: A Comprehensive Overview

Olmesartan Medoxomil Impurity C, identified by the CAS number 879562-26-2, is a critical compound in the field of pharmaceutical chemistry, particularly in the synthesis and quality control of Olmesartan Medoxomil, a widely used angiotensin II receptor blocker (ARB). This impurity, often referred to as Impurity C, plays a significant role in understanding the manufacturing process and ensuring the purity of the final drug product.

The CAS number 879562-26-2 uniquely identifies this compound in chemical databases, making it easier for researchers and manufacturers to reference and track its properties. Recent studies have highlighted the importance of identifying and quantifying such impurities to ensure the safety and efficacy of pharmaceuticals. Impurity C, in particular, has been the focus of several analytical studies aimed at developing robust methods for its detection and quantification.

In terms of its chemical structure, Olmesartan Medoxomil Impurity C is closely related to the active pharmaceutical ingredient (API) but differs slightly due to specific impurities introduced during the synthesis process. These differences can significantly impact the stability, bioavailability, and overall performance of the drug. Understanding these structural variations is crucial for optimizing manufacturing processes and minimizing the formation of unwanted by-products.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of CAS No. 879562-26-2. These methods not only help in identifying the impurity but also in determining its concentration levels, which are critical for compliance with regulatory standards. For instance, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines on acceptable impurity levels in pharmaceuticals.

The synthesis of Olmesartan Medoxomil involves multiple steps, each of which can potentially introduce impurities like Impurity C. Researchers have been exploring various strategies to minimize these impurities, including optimizing reaction conditions, using high-quality raw materials, and implementing rigorous purification steps. For example, a study published in 2023 highlighted the use of advanced chromatographic techniques to isolate and purify Impurity C from the final product.

In addition to its role as an impurity, CAS No. 879562-26-2 has also been studied for its potential pharmacological properties. While it is not intended for therapeutic use, understanding its behavior within biological systems can provide valuable insights into drug design and development. For instance, recent research has examined the bioavailability and pharmacokinetics of Impurity C, shedding light on how it interacts with biological systems compared to the parent compound.

The importance of maintaining high standards of purity cannot be overstated in pharmaceutical manufacturing. Even trace amounts of impurities like CAS No. 879562-26-2 can have significant implications for patient safety and drug efficacy. As such, ongoing research into analytical methods and manufacturing processes remains a priority for both academia and industry.

In conclusion, CAS No. 879562-26-2, or Olmesartan Medoxomil Impurity C, is a critical focus area in ensuring the quality and safety of pharmaceutical products. By leveraging cutting-edge research and advanced analytical techniques, stakeholders can continue to improve manufacturing processes and deliver safer, more effective medications to patients worldwide.